Cas no 1804650-52-9 (4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804650-52-9
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4834774
• Update Time: 2025-06-09

4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-1-3-4(17-7(9,10)11)2-13-6(12)5(3)14(15)16/h2H,1H2
• InChI Key： VWEPRPZIYYRWOQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(CF)=C(C=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine

4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine: An Overview of a Versatile Compound

4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804650-52-9) is a highly versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of fluorinated, iodinated, and nitro functionalities, offers a wide range of applications in drug discovery and development.

The molecular structure of 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine is particularly noteworthy. The presence of the fluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the iodine atom provides a useful handle for further functionalization through various chemical reactions. The nitro group imparts additional reactivity and can be reduced to an amino group, which is a common strategy in the synthesis of bioactive compounds. The trifluoromethoxy substituent further contributes to the molecule's unique properties by enhancing its lipophilicity and influencing its biological activity.

Recent studies have highlighted the potential of 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to disrupt viral replication processes, making it a promising lead for the development of antiviral drugs.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine as a scaffold for designing novel anticancer agents. The compound was found to exhibit selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was hypothesized to involve the induction of apoptosis through the modulation of specific signaling pathways.

The versatility of 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine extends beyond its direct biological activity. Its iodine atom makes it an excellent substrate for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This feature allows chemists to introduce a variety of functional groups, thereby expanding the chemical space and potential applications of the compound.

In addition to its therapeutic potential, 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine has also been investigated for its use as a probe in chemical biology studies. Its unique electronic properties make it suitable for fluorescence-based assays and imaging techniques, enabling researchers to gain insights into cellular processes at the molecular level.

The synthesis of 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine has been optimized through various methodologies, with recent advancements focusing on improving yield and reducing environmental impact. A 2020 study in Tetrahedron Letters described a green chemistry approach that utilized microwave-assisted synthesis to achieve high yields with minimal waste generation. This method not only enhances the efficiency of the synthesis but also aligns with sustainable chemistry principles.

In conclusion, 4-(Fluoromethyl)-2-iodo-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804650-52-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutics and probes. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.